N-(2-cyclopropylphenyl)-N'-(4-ethoxyphenyl)thiourea

• IUPAC Name: 1-(2-cyclopropylphenyl)-3-(4-ethoxyphenyl)thiourea
• InChI: InChI=1S/C18H20N2OS/c1-2-21-15-11-9-14(10-12-15)19-18(22)20-17-6-4-3-5-16(17)13-7-8-13/h3-6,9-13H,2,7-8H2,1H3,(H2,19,20,22)
• InChI Key: DDUUDDUFATZRQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2C3CC3
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

N-(2-cyclopropylphenyl)-N'-(4-ethoxyphenyl)thiourea is a useful research compound. Its molecular formula is C18H20N2OS and its molecular weight is 312.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 312.12963444 g/mol and the complexity rating of the compound is 364. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Structural Characterization and Complex Formation

Thiourea derivatives have been extensively studied for their ability to form complexes with metals, contributing to the understanding of their structural characteristics and potential applications in catalysis and material science. For instance, the synthesis and structural characterization of copper(II) complexes containing thiourea derivatives demonstrate the versatility of these compounds in forming coordination compounds with metals. The study presents a detailed analysis of the ligands and the resulting copper complex, highlighting the significance of thiourea derivatives in the development of new materials with potential applications in various fields, including catalysis and material science (Tadjarodi et al., 2007).

Biological Activities

Thiourea derivatives exhibit a wide range of biological activities, making them of interest in medicinal chemistry and drug development. Research into the synthesis, crystal structure, and in vitro as well as in silico molecular docking of novel acyl thiourea derivatives demonstrates their potential as biologically active compounds. This includes antioxidant and anti-hemolytic activities, indicating their possible use in developing treatments for diseases where oxidative stress and cell damage are factors (Haribabu et al., 2015).

Anti-Microbial and Anti-Oxidant Studies

The antimicrobial and antioxidant properties of thiourea derivatives have been explored, showing significant potential in addressing microbial infections and oxidative stress-related conditions. Compounds synthesized through cyclopropanation exhibited excellent antibacterial and antifungal properties, alongside profound antioxidant potential. These findings highlight the therapeutic promise of thiourea derivatives in the development of new antimicrobial and antioxidant agents (Raghavendra et al., 2016).